Cas no 349397-52-0 (N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide)

• Product Name: N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide
• CAS No: 349397-52-0
• MF: C₁₀H₈FN₃O₂S
• MW: 253.252823829651
• CID: 3067133
• PubChem ID: 668998
• Update Time: 2025-04-21

N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(cyanomethyl)-4-fluorobenzenesulfonamide
• DTXSID001241095
• Oprea1_567163
• 349397-52-0
• N,N-BIS(CYANOMETHYL)-4-FLUOROBENZENE-1-SULFONAMIDE
• BRD-K64209358-001-01-1
• 2-{(cyanomethyl)[(4-fluorophenyl)sulfonyl]amino}ethanenitrile
• AKOS000670564
• STK019806
• Oprea1_797340

• Inchi： 1S/C10H8FN3O2S/c11-9-1-3-10(4-2-9)17(15,16)14(7-5-12)8-6-13/h1-4H,7-8H2
• InChI Key： JULKYSQDSUPXEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N(CC#N)CC#N)(=O)=O

Computed Properties

• Exact Mass: 253.03212584Da
• Monoisotopic Mass: 253.03212584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.3Ų